![molecular formula C17H19NO5 B2644466 4-(4-Ethoxyphenyl)-2-[(2-furylmethyl)amino]-4-oxobutanoic acid CAS No. 1026763-57-4](/img/structure/B2644466.png)
4-(4-Ethoxyphenyl)-2-[(2-furylmethyl)amino]-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Ethoxyphenyl)-2-[(2-furylmethyl)amino]-4-oxobutanoic acid, also known as EFAB or 4-Ethoxyphenylfurylmethylaminobutyryl)glycine, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent in various medical fields.
Scientific Research Applications
Organic Chemistry and Synthesis
- The compound has been used in the synthesis of various complex organic molecules. For instance, reactions of 4-oxobutanoic acids with binucleophilic reagents led to the formation of complex organic structures such as benzopyrroloxazine derivatives. These reactions were supported by quantum-chemical calculations, confirming the mechanisms of these reactions (Amalʼchieva et al., 2022).
Material Science
- This chemical has been incorporated in the development of novel materials. For example, a chitosan complex with a related compound, 4-(ethoxycarbonyl) phenyl-1-amino-oxobutanoic acid, was used as a matrix for silver nanoparticles to create an antibacterial nanocomposite film. This film demonstrated promising applications in biomedicine due to its antibacterial properties (Srivastava, Tiwari, & Dutta, 2011).
Biochemistry and Molecular Biology
- The compound's derivatives have been studied for their potential in inhibiting specific biological processes. For example, derivatives of 2,4-dioxobutanoic acid, which share a similar core structure, have been synthesized and shown to be potent inhibitors of glycolic acid oxidase, a key enzyme in metabolic pathways (Williams et al., 1983).
Pharmacology
- In pharmacological research, related structures have been synthesized and evaluated for their biological activities. For example, benzoheterocyclic [(methoxyphenyl)amino]oxoalkanoic acid esters, which have structural similarities, were prepared and tested as inhibitors in various biological assays, showing potential in modulating biological responses (Musser et al., 1987).
Analytical Chemistry
- Additionally, derivatives of this compound have been used in developing sensitive analytical methods, like ELISA, for detecting substances such as pesticides in agricultural samples (Zhang et al., 2008).
Properties
IUPAC Name |
4-(4-ethoxyphenyl)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5/c1-2-22-13-7-5-12(6-8-13)16(19)10-15(17(20)21)18-11-14-4-3-9-23-14/h3-9,15,18H,2,10-11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXMUGMFCEHYVAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)CC(C(=O)O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.